4,5-Dimethyl-3-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethyl)-1,3-thiazol-2-one

• IUPAC Name: 4,5-dimethyl-3-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethyl)-1,3-thiazol-2-one
• InChI: InChI=1S/C13H16N2O2S/c1-8-9(2)18-13(16)15(8)7-11-10-5-3-4-6-12(10)17-14-11/h3-7H2,1-2H3
• InChI Key: MMWHDGQJXHMUOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=O)N1CC2=NOC3=C2CCCC3)C
• Molecular Formula: C13H16N2O2S
• Molecular Weight: 264.35 g/mol

Description

4,5-Dimethyl-3-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethyl)-1,3-thiazol-2-one, also known as DMTB, is a thiazolone derivative that has been widely studied for its potential applications in scientific research. This compound has been shown to have a range of biochemical and physiological effects, making it a valuable tool for understanding various cellular processes.

Mechanism of Action

The mechanism of action of 4,5-Dimethyl-3-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethyl)-1,3-thiazol-2-one involves the inhibition of certain enzymes or proteins through binding to specific sites on these molecules. This binding can alter the conformation or activity of the target molecule, leading to changes in cellular signaling pathways or other biological processes.
Biochemical and Physiological Effects:
4,5-Dimethyl-3-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethyl)-1,3-thiazol-2-one has been shown to have a range of biochemical and physiological effects, including inhibition of protein kinases, modulation of calcium signaling, and regulation of gene expression. These effects can have downstream effects on cellular processes such as cell growth, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

One of the key advantages of 4,5-Dimethyl-3-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethyl)-1,3-thiazol-2-one is its ability to selectively target specific proteins or enzymes, allowing researchers to probe the function of these molecules in a precise and controlled manner. However, one limitation of 4,5-Dimethyl-3-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethyl)-1,3-thiazol-2-one is its potential toxicity, which can limit its use in certain experimental systems.

Future Directions

There are several potential future directions for research on 4,5-Dimethyl-3-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethyl)-1,3-thiazol-2-one, including the development of more specific and potent analogs, the identification of new target molecules, and the exploration of its potential therapeutic applications. Additionally, further studies are needed to fully understand the mechanism of action of 4,5-Dimethyl-3-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethyl)-1,3-thiazol-2-one and its effects on cellular processes.

Synthesis Methods

The synthesis of 4,5-Dimethyl-3-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethyl)-1,3-thiazol-2-one involves the reaction of 4,5-dimethyl-1,3-thiazol-2-amine with 4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethyl chloride. This reaction is typically carried out in the presence of a base such as triethylamine or sodium hydroxide, and the resulting product is purified through recrystallization.

Scientific Research Applications

4,5-Dimethyl-3-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethyl)-1,3-thiazol-2-one has been used in a variety of scientific research applications, including studies of cellular signaling pathways, enzyme inhibition, and protein-protein interactions. One of the key advantages of 4,5-Dimethyl-3-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethyl)-1,3-thiazol-2-one is its ability to selectively target specific proteins or enzymes, allowing researchers to probe the function of these molecules in a precise and controlled manner.